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Compound of Interest

Compound Name: ABC34

Cat. No.: B593633 Get Quote

Product Name: Human ABC34 Sandwich ELISA Kit

Catalog No.: ABC34-1T (96 Tests)

Introduction: The Human ABC34 Sandwich ELISA (Enzyme-Linked Immunosorbent Assay) kit

is a sensitive and specific immunoassay for the quantitative determination of human ABC34
concentration in serum, plasma, and cell culture supernatants. ABC34 is a hypothetical protein

believed to be involved in cellular stress response pathways. Dysregulation of ABC34 has

been putatively linked to certain inflammatory diseases and metabolic disorders. This kit is for

research use only and is not intended for diagnostic or therapeutic procedures.

The assay employs a quantitative sandwich enzyme immunoassay technique. A monoclonal

antibody specific for human ABC34 has been pre-coated onto a microplate. Standards and

samples are pipetted into the wells, and any ABC34 present is bound by the immobilized

antibody. After washing away any unbound substances, an enzyme-linked polyclonal antibody

specific for human ABC34 is added to the wells. Following a wash to remove any unbound

antibody-enzyme reagent, a substrate solution is added to the wells, and color develops in

proportion to the amount of ABC34 bound in the initial step. The color development is stopped,

and the intensity of the color is measured.

Putative ABC34 Signaling Pathway:

Extracellular Stressor Membrane Receptor ABC34 Kinase A
Activates

Transcription Factor X
Phosphorylates

Gene Expression Cellular Response
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Caption: Putative signaling cascade initiated by an extracellular stressor, leading to the

activation of ABC34 and downstream cellular responses.

Performance Characteristics
Parameter Value

Assay Range 15.6 pg/mL - 1000 pg/mL

Sensitivity < 1.0 pg/mL

Specificity
Human ABC34. No significant cross-reactivity or

interference with related molecules observed.

Precision (Intra-Assay) CV < 8%

Precision (Inter-Assay) CV < 10%

Sample Types Serum, Plasma, Cell Culture Supernatants

Assay Time Approximately 2.5 hours

Storage 2-8°C

Detailed Assay Protocol
Materials Provided:

ABC34 Microplate (96 wells, pre-coated)

Standard (Lyophilized)

Detection Antibody (Biotinylated)

Streptavidin-HRP

Assay Diluent

Wash Buffer Concentrate (20X)
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Substrate (TMB)

Stop Solution

Plate Sealers

Materials Required but Not Provided:

Microplate reader capable of measuring absorbance at 450 nm

Pipettes and pipette tips

Deionized or distilled water

Tubes for standard dilution

Vortex mixer

Automated plate washer (optional)

Experimental Workflow:
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Prepare Reagents and Standards

Add 100 µL of Standard or Sample to each well

Incubate for 2 hours at room temperature

Wash wells 4 times

Add 100 µL of Detection Antibody

Incubate for 1 hour at room temperature

Wash wells 4 times

Add 100 µL of Streptavidin-HRP

Incubate for 45 minutes at room temperature

Wash wells 4 times

Add 100 µL of TMB Substrate

Incubate for 30 minutes at room temperature in the dark

Add 50 µL of Stop Solution

Read absorbance at 450 nm within 30 minutes

Click to download full resolution via product page

Caption: Step-by-step workflow for the ABC34 Sandwich ELISA protocol.
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Assay Procedure:

Reagent Preparation:

Bring all reagents and samples to room temperature before use.

Reconstitute the Standard with 1 mL of Assay Diluent to create a stock solution. Allow it to

sit for at least 15 minutes with gentle agitation.

Prepare serial dilutions of the standard in Assay Diluent.

Dilute the 20X Wash Buffer Concentrate with deionized water to prepare 1X Wash Buffer.

Add Standards and Samples:

Add 100 µL of each standard and sample into the appropriate wells.[1] It is recommended

to run all standards and samples in duplicate.

Cover the plate with a plate sealer.

Incubation:

Incubate for 2.5 hours at room temperature or overnight at 4°C with gentle shaking.[1]

Washing:

Discard the solution and wash each well four times with 300 µL of 1X Wash Buffer.[1]

Ensure complete removal of liquid at each step.

Add Detection Antibody:

Add 100 µL of the prepared biotinylated Detection Antibody to each well.[1]

Cover the plate and incubate for 1 hour at room temperature with gentle shaking.[1]

Washing:

Repeat the wash step as in step 4.
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Add Streptavidin-HRP:

Add 100 µL of the prepared Streptavidin-HRP solution to each well.[1]

Cover the plate and incubate for 45 minutes at room temperature with gentle shaking.[1]

Washing:

Repeat the wash step as in step 4.

Color Development:

Add 100 µL of TMB Substrate to each well.[1]

Incubate for 30 minutes at room temperature in the dark with gentle shaking.[1]

Stop Reaction:

Add 50 µL of Stop Solution to each well. The color in the wells should change from blue to

yellow.

Read Plate:

Read the absorbance of each well at 450 nm immediately.[1]

Data Analysis:

Calculate the mean absorbance for each set of duplicate standards and samples.

Subtract the mean zero standard absorbance from all other readings.

Create a standard curve by plotting the mean absorbance for each standard on the y-axis

against the concentration on the x-axis.

Use the standard curve to determine the concentration of ABC34 in the samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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